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Compound of Interest

Compound Name: Sepantronium Bromide

Cat. No.: B1683887 Get Quote

An In-depth Technical Guide to the Physicochemical Properties and Biological Activity of

Sepantronium Bromide

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the core physicochemical properties, mechanism of action, and key

experimental protocols related to Sepantronium Bromide (YM155), a potent small-molecule

survivin suppressant.

Core Physicochemical Properties
Sepantronium Bromide is an imidazolium-based compound with significant anti-neoplastic

properties. Its fundamental physicochemical characteristics are summarized in the table below

for easy reference and comparison.
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Property Value

IUPAC Name

1-(2-methoxyethyl)-2-methyl-4,9-dioxo-3-

(pyrazin-2-ylmethyl)-4,9-dihydro-1H-

naphtho[2,3-d]imidazolium bromide

Molecular Formula C₂₀H₁₉BrN₄O₃

Molecular Weight 443.29 g/mol

CAS Number 781661-94-7

Solubility

DMSO: 55 mg/mL (124.07 mM)Ethanol: 6

mg/mLWater: 50 mg/mL (112.79 mM; requires

sonication)

Appearance Solid

Mechanism of Action
Sepantronium Bromide primarily functions as a potent suppressant of survivin, a member of

the inhibitor of apoptosis (IAP) protein family that is overexpressed in many cancers and is

associated with a more aggressive phenotype and resistance to chemotherapy. The drug was

initially identified through high-throughput screening for its ability to inhibit the promoter activity

of the survivin gene.

The core mechanism involves the transcriptional suppression of the survivin gene. More recent

studies have elucidated that the primary mode of action is the generation of reactive oxygen

species (ROS) within the mitochondria. This increase in ROS is considered the initial event,

leading to secondary effects such as the suppression of survivin and DNA damage, which

collectively contribute to the cytotoxic effects of the drug on cancer cells.

Sepantronium Bromide's downstream effects include the induction of apoptosis, as

evidenced by the increased activity of caspases, and in some cases, non-apoptotic cell death.

It has been shown to down-regulate survivin at both the mRNA and protein levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

